Cas no 478039-78-0 (1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]ethan-1-one)
1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-BROMOPHENYL)-2-[(1-PHENYL-1H-IMIDAZOL-2-YL)SULFANYL]-1-ETHANONE
- 1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]ethan-1-one
-
1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00885462-1g |
1-(4-Bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]ethan-1-one |
478039-78-0 | 90% | 1g |
¥4193.0 | 2024-04-18 | |
| Key Organics Ltd | 3R-0197-1MG |
1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]-1-ethanone |
478039-78-0 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 3R-0197-5MG |
1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]-1-ethanone |
478039-78-0 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 3R-0197-10MG |
1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]-1-ethanone |
478039-78-0 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | 3R-0197-0.5G |
1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]-1-ethanone |
478039-78-0 | >90% | 0.5g |
£385.00 | 2025-02-09 | |
| Key Organics Ltd | 3R-0197-1G |
1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]-1-ethanone |
478039-78-0 | >90% | 1g |
£770.00 | 2025-02-09 | |
| Key Organics Ltd | 3R-0197-5G |
1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]-1-ethanone |
478039-78-0 | >90% | 5g |
£3080.00 | 2025-02-09 | |
| Key Organics Ltd | 3R-0197-10G |
1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]-1-ethanone |
478039-78-0 | >90% | 10g |
£5775.00 | 2025-02-09 | |
| A2B Chem LLC | AI77311-1mg |
1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]ethan-1-one |
478039-78-0 | >90% | 1mg |
$202.00 | 2023-12-30 | |
| A2B Chem LLC | AI77311-5mg |
1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]ethan-1-one |
478039-78-0 | >90% | 5mg |
$215.00 | 2023-12-30 |
1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]ethan-1-one Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]ethan-1-one
Introduction to 1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]ethan-1-one (CAS No. 478039-78-0)
1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the chemical identifier CAS No. 478039-78-0, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of both bromine and sulfur functional groups, coupled with an imidazole moiety, makes this molecule a versatile scaffold for medicinal chemists exploring novel therapeutic agents.
The molecular structure of 1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]ethan-1-one consists of a benzene ring substituted with a bromine atom at the para position, linked to an ethanone group. The ketone is further connected to a sulfur atom, which is bonded to a phenyl-substituted imidazole ring. This particular arrangement of functional groups provides multiple sites for interaction with biological targets, making it an attractive candidate for further exploration in the development of small-molecule drugs.
In recent years, there has been a growing interest in heterocyclic compounds, particularly those incorporating imidazole rings, due to their wide range of biological activities. Imidazole derivatives are known for their roles as antimicrobial agents, antiviral drugs, and even as components in anticancer therapies. The addition of sulfur-containing groups to these heterocycles often enhances their pharmacological properties by improving solubility and binding affinity to biological targets.
One of the key features of 1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]ethan-1-one is its ability to serve as a versatile intermediate in organic synthesis. The bromine atom at the para position on the benzene ring allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in the pharmaceutical industry to construct complex molecular architectures with high precision and yield.
The sulfur atom in the molecule also provides opportunities for further chemical modifications. For instance, thiol-based reactions can be employed to introduce additional functional groups or to form disulfide bonds, which are important in stabilizing protein structures and modulating enzyme activity. Such modifications can lead to the development of novel compounds with enhanced biological activity or improved pharmacokinetic properties.
Recent studies have highlighted the potential of 1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]ethan-1-one as a lead compound for drug discovery. Researchers have demonstrated its efficacy in inhibiting certain enzymes and receptors that are implicated in various diseases. For example, preliminary in vitro studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammation and pain signaling pathways. This has sparked interest in exploring its potential as a therapeutic agent for conditions such as arthritis or neuropathic pain.
The synthesis of 1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]ethan-1-one involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the bromination of 4-methylbenzaldehyde, followed by condensation with phenylhydrazine to form an imidazole derivative. Subsequent reaction with a thiol source introduces the sulfur-containing group, and final functionalization steps complete the synthesis.
The purity and stability of CAS No. 478039-78-0 are critical factors that must be carefully controlled during synthesis and storage. Impurities can significantly affect the biological activity of the compound, making it essential to employ high-purity reagents and rigorous purification techniques. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm the identity and purity of the final product.
In conclusion, 1-(4-bromophenyl)-2-[(1-phenoxyphosphinoyl)carbonyl]-pyrrolidine represents a promising scaffold for further pharmaceutical research due to its unique structural features and potential biological activities. Its versatility as an intermediate allows for diverse chemical modifications, making it an attractive candidate for drug discovery efforts targeting various diseases. As research continues to uncover new therapeutic applications for this class of compounds, CAS No. 478039 is poised to play a significant role in the development of next-generation pharmaceuticals.
478039-78-0 (1-(4-bromophenyl)-2-[(1-phenyl-1H-imidazol-2-yl)sulfanyl]ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)